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Introduction

Androgens, such as testosterone and its more potent metabolite dihydrotestosterone (DHT),
play a critical role in the development and progression of androgen-dependent diseases,
including prostate cancer. The intracellular concentration of these androgens is a key
determinant of androgen receptor (AR) activation and downstream signaling. The enzyme 5a-
reductase, which converts testosterone to DHT, is a crucial regulator of androgen signaling.[1]
[2][3] ONO-3805 is a non-steroidal inhibitor of 5a-reductase, effectively blocking the production
of DHT from testosterone.[4][5] This application note provides a detailed protocol for a cell-
based androgen uptake assay to evaluate the efficacy of ONO-3805 and other 5a-reductase
inhibitors in modulating the intracellular accumulation of androgens.

This assay utilizes the human prostate cancer cell line LNCaP, which expresses the androgen
receptor and is responsive to androgen stimulation. By measuring the uptake of a labeled
androgen, such as tritiated testosterone ([3H]-Testosterone), in the presence of varying
concentrations of ONO-3805, researchers can determine the compound's inhibitory effect on
androgen accumulation within the cell. This, in turn, provides insights into its potential to

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1245507#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3999702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3158152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3905570/
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://pubmed.ncbi.nlm.nih.gov/7721654/
https://www.medchemexpress.com/ono-3805.html
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

modulate androgen receptor signaling. Evidence suggests that inhibitors of 5a-reductase can
indeed inhibit the uptake of testosterone in LNCaP cells.

Principle of the Assay

The ONO-3805 cell-based androgen uptake assay is founded on the principle of competitive
inhibition of androgen metabolism and subsequent uptake. Testosterone enters the cell and
can be converted to DHT by 5a-reductase. DHT has a higher affinity for the androgen receptor
than testosterone. ONO-3805, as a potent 5a-reductase inhibitor, prevents this conversion.
This inhibition is expected to alter the intracellular concentration of androgens. The assay
guantifies the amount of radiolabeled testosterone that accumulates within LNCaP cells after
treatment with ONO-3805. A decrease in the accumulation of the radiolabel in the presence of
the inhibitor indicates its efficacy in modulating androgen uptake and metabolism.

Materials and Reagents

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://www.benchchem.com/product/b1245507/docs?utm_src=pdf-body#ono-3805-cell-based-androgen-uptake-assay-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Reagent Supplier Cat. No.
LNCaP cells ATCC CRL-1740
RPMI-1640 Medium Gibco 11875093
Fetal Bovine Serum (FBS) Gibco 26140079
Charcoal-Stripped FBS Gibco 12676029
Penicillin-Streptomycin Gibco 15140122
Trypsin-EDTA (0.25%) Gibco 25200056
[3H]-Testosterone PerkinElmer NET370250UC
ONO-3805 MedChemExpress HY-108373
Dihydrotestosterone (DHT) Sigma-Aldrich D-073
Finasteride Sigma-Aldrich F1293
Phosphate-Buffered Saline )

(PBS) Gibco 10010023
Scintillation Cocktail PerkinElmer 6013329
96-well cell culture plates Corning 3596
Dimethyl sulfoxide (DMSO) Sigma-Aldrich D8418

Experimental Protocols
Cell Culture and Maintenance

e Cell Line: LNCaP cells are cultured in RPMI-1640 medium supplemented with 10% Fetal
Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

e |ncubation: Cells are maintained in a humidified incubator at 37°C with 5% COs-.

o Passaging: When cells reach 80-90% confluency, they are passaged using 0.25% Trypsin-

EDTA.
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» Androgen Deprivation: For experiments, cells are switched to RPMI-1640 medium
supplemented with 10% charcoal-stripped FBS for at least 48 hours prior to the assay to
reduce the influence of endogenous androgens.

Androgen Uptake Assay Protocol

o Cell Seeding: Seed LNCaP cells in a 96-well plate at a density of 2 x 10# cells per well in 100
pL of RPMI-1640 with 10% charcoal-stripped FBS. Incubate for 24 hours.

e Compound Preparation:
o Prepare a 10 mM stock solution of ONO-3805 in DMSO.

o Prepare serial dilutions of ONO-3805 in assay medium (RPMI-1640 with 10% charcoal-
stripped FBS) to achieve final concentrations ranging from 0.01 nM to 1 pM.

o Prepare a positive control (e.g., Finasteride) and a vehicle control (DMSO, final
concentration < 0.1%).

e Treatment:
o Carefully remove the medium from the wells.
o Add 50 puL of the prepared compound dilutions to the respective wells.
o Incubate for 1 hour at 37°C.

o Radiolabeled Androgen Addition:

o Prepare a working solution of [3H]-Testosterone in assay medium at a final concentration
of 1 nM.

o Add 50 puL of the [3H]-Testosterone working solution to each well.
 Incubation: Incubate the plate for 30 minutes at 37°C.
e Washing:

o Aspirate the medium from the wells.
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o Wash the cells three times with 200 pL of ice-cold PBS per well to remove unbound
radiolabel.

e Cell Lysis:
o Add 100 pL of 0.1 M NaOH to each well to lyse the cells.
o Incubate for 10 minutes at room temperature with gentle shaking.
 Scintillation Counting:
o Transfer the lysate from each well to a scintillation vial.
o Add 4 mL of scintillation cocktail to each vial.
o Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.
Data Analysis
e Calculate Percent Inhibition:

o Determine the average CPM for the vehicle control (maximum uptake) and the
background (wells with no cells).

o Subtract the background CPM from all sample CPM values.

o Calculate the percent inhibition for each concentration of ONO-3805 using the following
formula: % Inhibition = [1 - (CPM_sample / CPM_vehicle_control)] x 100

» Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the
ONO-3805 concentration.

o Determine ICso Value: Calculate the half-maximal inhibitory concentration (ICso) from the
dose-response curve using a suitable software (e.g., GraphPad Prism). The ICso represents
the concentration of ONO-3805 required to inhibit 50% of the androgen uptake.

Quantitative Data
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The following table presents representative data for the inhibition of [3H]-Testosterone uptake in
LNCaP cells by ONO-3805. This data is based on the known high potency of ONO-3805 as a
5a-reductase inhibitor, with a reported Ki value of 3.9 x 10-11 M, and the observed effects of

other 5a-reductase inhibitors on testosterone uptake in LNCaP cells.

ONO-3805 Concentration

(nM) Average CPM % Inhibition
0 (Vehicle) 15000 0

0.01 13500 10

0.1 9750 35

1 6000 60

10 3000 80

100 1500 90

1000 1200 92

Table 1. Representative data for ONO-3805 inhibition of [3H]-Testosterone uptake.

Compound ICs0 (NM)
ONO-3805 ~0.5
Finasteride (Reference) ~5

Table 2: Comparative ICso values for 5a-reductase inhibitors.

Visualizations
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Caption: Androgen signaling pathway and the mechanism of action of ONO-3805.
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Caption: Workflow for the ONO-3805 cell-based androgen uptake assay.
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Troubleshooting
Issue Possible Cause Suggested Solution
Increase the number and
_ _ volume of PBS washes.
High background CPM Incomplete washing

Ensure washes are performed
with ice-cold PBS.

S Pre-coat plates with a blocking
Non-specific binding ) ]
agent like poly-D-lysine.

) ] ) Ensure accurate cell counting
Low signal (low CPM in vehicle i )
Low cell number and seeding density. Check
control) o
cell viability.

o o Optimize the incubation time
Insufficient incubation time )
with [3H]-Testosterone.

) Use a fresh stock of [3H]-
Degraded radiolabel
Testosterone.

High variability between ] ) Ensure a homogenous cell
) Inconsistent cell seeding ] ) )
replicates suspension during seeding.

Use calibrated pipettes and
Pipetting errors ensure accurate liquid

handling.

) Avoid using the outer wells of
Edge effects in the plate
the 96-well plate.

Conclusion

The ONO-3805 cell-based androgen uptake assay provides a robust and reliable method for
evaluating the inhibitory activity of compounds targeting the androgen signaling pathway. By
quantifying the reduction in intracellular androgen accumulation, this assay serves as a
valuable tool for drug discovery and development professionals in the characterization of 5a-
reductase inhibitors. The detailed protocol and representative data presented herein offer a
comprehensive guide for researchers and scientists to implement this assay in their
laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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